Cas no 1587353-19-2 ((4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone)
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [4-(ethoxymethyl)-1-piperidinyl]-3-pyrrolidinyl-
- (4-(Ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
- (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
-
- Inchi: 1S/C13H24N2O2/c1-2-17-10-11-4-7-15(8-5-11)13(16)12-3-6-14-9-12/h11-12,14H,2-10H2,1H3
- InChI Key: OOVJGEXTSDQZAO-UHFFFAOYSA-N
- SMILES: C(N1CCC(COCC)CC1)(C1CCNC1)=O
Experimental Properties
- Density: 1.044±0.06 g/cm3(Predicted)
- Boiling Point: 380.7±27.0 °C(Predicted)
- pka: 9.86±0.10(Predicted)
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E245531-100mg |
(4-(Ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E245531-500mg |
(4-(Ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E245531-1g |
(4-(Ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-5055-0.25g |
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-5055-0.5g |
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-5055-1g |
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-5055-2.5g |
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-5055-5g |
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-5055-10g |
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone |
1587353-19-2 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
(4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
Comprehensive Overview of (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone (CAS No. 1587353-19-2)
The compound (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone (CAS No. 1587353-19-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining piperidine and pyrrolidine moieties, which are frequently explored in drug discovery due to their bioactive potential. Researchers and industry professionals are increasingly interested in this molecule for its potential applications in central nervous system (CNS) therapeutics and enzyme modulation.
One of the key structural attributes of (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone is its ethoxymethyl substitution, which enhances its solubility and bioavailability. This modification is particularly valuable in the design of small-molecule drugs, where optimizing pharmacokinetic properties is critical. The presence of both piperidine and pyrrolidine rings also contributes to its versatility, allowing it to interact with a variety of biological targets.
In recent years, the demand for piperidine- and pyrrolidine-based compounds has surged, driven by their prominence in neurological disorder treatments and pain management. The compound (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone is no exception, with preliminary studies suggesting its potential in modulating G-protein-coupled receptors (GPCRs), a common target in modern pharmacology. This aligns with current trends in precision medicine and targeted therapy, making it a subject of ongoing research.
From a synthetic chemistry perspective, the preparation of (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone involves multi-step organic reactions, including amidation and alkylation processes. These methods are well-documented in the literature, ensuring reproducibility for industrial and academic applications. The compound's stability under standard laboratory conditions further enhances its appeal for large-scale production.
The market for specialty chemicals like (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone is expanding, particularly in regions with strong pharmaceutical R&D infrastructure. Companies specializing in custom synthesis and contract research are actively listing this compound in their catalogs, catering to the growing demand from drug developers. Additionally, its potential use in neurodegenerative disease research has positioned it as a high-value intermediate.
For researchers investigating structure-activity relationships (SAR), (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone offers a compelling case study. Its modular design allows for systematic modifications to explore new bioactive scaffolds. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models can predict the efficacy of derivative compounds.
In summary, (4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone (CAS No. 1587353-19-2) represents a promising candidate for diverse applications in medicinal chemistry and pharmaceutical development. Its structural features, combined with the rising interest in CNS-targeting molecules, underscore its potential to contribute to next-generation therapeutics. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs.
1587353-19-2 ((4-(ethoxymethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)